2-Fluoro-1-trityl-1H-imidazole-4-carbaldehyde

• Molecular Formula: C23H17FN2O
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 2-fluoro-1-tritylimidazole-4-carbaldehyde
• InChI: InChI=1S/C23H17FN2O/c24-22-25-21(17-27)16-26(22)23(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
• InChI Key: DTXSREZPCVLAHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4F)C=O

Description

2-Fluoro-1-trityl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C23H17FN2O and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-fluoro-1-triphenylmethylimidazole (3.28 g.) in dry THF (33 ml.) was treated, under argon, at -75° with two equivalents of t-butyl lithium (10 ml. of a 1.93M solution in pentane). After stirring 3 hours at -75°, DMF (1.5 ml.) was added. The reaction mixture was kept a further hour at -75° then allowed to warm up slowly to room temperature. The reaction was worked up by diluting with ether, washing with 2N HCl followed by brine. The ether layer was concentrated under a steam of argon to give 4-formyl-2-fluoro-1-triphenylmethylimidazole, (2.2 g.) m.p. 177°-179°.